Cas no 2418682-05-8 (4-2-(4,4-difluorocyclohexyl)acetylthiomorpholine-3-carbonitrile)

• Product Name: 4-2-(4,4-difluorocyclohexyl)acetylthiomorpholine-3-carbonitrile
• CAS No: 2418682-05-8
• MF: C₁₃H₁₈F₂N₂OS
• MW: 288.356628894806
• CID: 5416996
• PubChem ID: 146107969
• Update Time: 2025-06-22

4-2-(4,4-difluorocyclohexyl)acetylthiomorpholine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• EN300-26679885
• 2418682-05-8
• 4-[2-(4,4-Difluorocyclohexyl)acetyl]thiomorpholine-3-carbonitrile
• Z2709178764
• 4-[2-(4,4-Difluorocyclohexyl)acetyl]-3-thiomorpholinecarbonitrile
• 4-2-(4,4-difluorocyclohexyl)acetylthiomorpholine-3-carbonitrile

• Inchi： 1S/C13H18F2N2OS/c14-13(15)3-1-10(2-4-13)7-12(18)17-5-6-19-9-11(17)8-16/h10-11H,1-7,9H2
• InChI Key： AFEUGTXOJKEQOH-UHFFFAOYSA-N
• SMILES： N1(C(CC2CCC(F)(F)CC2)=O)CCSCC1C#N

Computed Properties

• Exact Mass: 288.11079070g/mol
• Monoisotopic Mass: 288.11079070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 69.4Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 475.2±45.0 °C(Predicted)
• pka: -4.40±0.40(Predicted)

Additional information on 4-2-(4,4-difluorocyclohexyl)acetylthiomorpholine-3-carbonitrile

Professional Introduction to 4-2-(4,4-difluorocyclohexyl)acetylthiomorpholine-3-carbonitrile (CAS No. 2418682-05-8)

4-2-(4,4-difluorocyclohexyl)acetylthiomorpholine-3-carbonitrile, with the CAS number 2418682-05-8, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications. The unique structural features of this molecule, particularly the presence of a 4,4-difluorocyclohexyl group and a thiomorpholine moiety, contribute to its distinctive chemical and pharmacological properties.

The synthesis of 4-2-(4,4-difluorocyclohexyl)acetylthiomorpholine-3-carbonitrile involves a series of carefully orchestrated chemical reactions that highlight the expertise required in organic synthesis. The process typically begins with the preparation of the key intermediate, 4,4-difluorocyclohexyl acetonitrile, which is then subjected to nucleophilic substitution reactions to introduce the thiomorpholine ring system. The final step involves the introduction of the nitrile group at the 3-position, which is achieved through a cyanation reaction. This multi-step synthesis underscores the complexity and precision required in the preparation of such advanced chemical entities.

In recent years, there has been a growing interest in exploring the pharmacological potential of thiomorpholine derivatives. These compounds have shown promise in various preclinical studies due to their ability to interact with biological targets in a highly specific manner. The thiomorpholine scaffold is known for its ability to modulate enzyme activity and receptor binding, making it a valuable component in drug design. The incorporation of the 4,4-difluorocyclohexyl group further enhances the compound's pharmacokinetic properties, improving its stability and bioavailability.

The nitrile group present in 4-2-(4,4-difluorocyclohexyl)acetylthiomorpholine-3-carbonitrile adds another layer of functionality to the molecule. Nitrile groups are known to participate in various biochemical reactions, including hydrolysis and reduction, which can be exploited for therapeutic purposes. This functional moiety may contribute to the compound's ability to interact with biological systems in novel ways, potentially leading to new therapeutic strategies.

Recent studies have begun to uncover the potential applications of this compound in treating various diseases. For instance, preliminary research suggests that derivatives of thiomorpholine can exhibit anti-inflammatory and analgesic properties. The unique combination of structural elements in 4-2-(4,4-difluorocyclohexyl)acetylthiomorpholine-3-carbonitrile may make it particularly effective in modulating inflammatory pathways, which are implicated in conditions such as arthritis and autoimmune disorders.

The use of computational modeling and high-throughput screening techniques has accelerated the discovery process for new drug candidates like 4-2-(4,4-difluorocyclohexyl)acetylthiomorpholine-3-carbonitrile. These methods allow researchers to predict the biological activity of compounds before they are synthesized, saving time and resources. By leveraging these technologies, scientists can identify promising candidates more efficiently and prioritize them for further investigation.

The development of novel pharmaceuticals is a complex and multidisciplinary endeavor that requires collaboration across various fields. Chemists play a crucial role in designing and synthesizing new molecules like 4-2-(4,4-difluorocyclohexyl)acetylthiomorpholine-3-carbonitrile, while biologists and medical researchers focus on understanding their mechanisms of action and therapeutic potential. This interdisciplinary approach is essential for translating basic research into tangible medical breakthroughs.

The regulatory landscape for new drug development is stringent and requires rigorous testing to ensure safety and efficacy. Before a compound like 4-2-(4,4-difluorocyclohexyl)acetylthiomorpholine-3-carbonitrile can be approved for clinical use, it must undergo extensive preclinical studies followed by human clinical trials. These trials are designed to evaluate both the safety profile and therapeutic benefits of the compound under controlled conditions.

In conclusion, 4-2-(4,4-difluorocyclohexyl)acetylthiomorpholine-3-carbonitrile represents an exciting advancement in pharmaceutical chemistry with significant potential for future medical applications. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in developing innovative treatments.